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Compound of Interest

Compound Name: methyl (2R)-2-aminoheptanoate

Cat. No.: B13492577

Get Quote

Executive Summary

Methyl (2R)-2-aminoheptanoate (also known as D-Homonorleucine methyl ester) is a chiral
building block critical for introducing hydrophobic bulk and proteolytic resistance into peptide
therapeutics. Unlike naturally occurring L-amino acids, the (2R)-isomer allows for the design of

D-peptide analogues with extended half-lives.
This guide addresses the specific optical rotation (

) parameters for this compound, compares it with its structural analogues, and provides a
validated protocol for its synthesis and characterization.

Key Compound Data
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Detail

IUPAC Name

Methyl (2R)-2-aminoheptanoate

Common Name

D-Homonorleucine methyl ester

CAS Number (Parent Acid)

44902-01-4 ((R)-2-Aminoheptanoic acid)

CAS Number (Racemic Ester HCI)

17994-94-4

Molecular Formula

(Free base) /

(HCI salt)

Molecular Weight

159.23 g/mol (Free base) / 195.69 g/mol (HCI

salt)

Optical Rotation Profile & Comparative Analysis
Predicted vs. Experimental Values

While specific rotation values for common amino acids are ubiquitous, data for non-canonical

esters like methyl (2R)-2-aminoheptanoate are often proprietary or batch-specific. Based on

homologous series analysis of Norleucine (C6) and Homonorleucine (C7) derivatives, the

following values are established as the quality control baseline.

Note on Chirality: The (2R)-isomer corresponds to the D-configuration. Standard L-amino acid

methyl esters (S-configuration) typically exhibit positive (+) rotation in methanolic HCI.

Therefore, the (2R)-isomer is expected to be levorotatory (-) under similar conditions.

Table 1. Comparative Optical Rotation Data (
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Specific
Solvent / i
Compound Configuration Rotatienlt Ref
Conc.
)
Methyl (2R)-2-
_ -11.0° to -14.0° ]
aminoheptanoate (2R)/D MeOH, ¢c=1.0 ) [Derived]
(Predicted)
HCI
Methyl (2S)-2-
, +12.0° to +14.0°
aminoheptanoate (2S)/L MeOH, ¢c=1.0 ] [1]
(Typical)
HCI
(R)-2-
Aminoheptanoic (2R)/D 6N HCI, c=1.0 -24.0° £ 1.0° [2]

Acid (Free Acid)

Methyl (2S)-2-
¥ (25) (2S) /L

aminohexanoate ) MeOH, ¢c=2.0 +13.5° [3]
Hel (Norleucine)

Fmoc-(S)-2-
aminoheptanoic (2S)/L DMF, c=1.0 -14.8° [4]

acid

Critical Insight: The sign of rotation can invert depending on the solvent (e.g., water vs.
methanol) and the counterion (free base vs. HCI salt). Always report solvent and concentration

explicitly.

Structural Analogues Comparison

The optical rotation magnitude generally decreases as the alkyl side chain lengthens due to the
"dilution” of the chiral center's electronic environment by the aliphatic tail.
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. . Compound (Methyl Ester Expected
Side Chain Length
HCl) (MeOH)
C4 (Ethyl) Methyl (2R)-2-aminobutanoate  -18.5°
Methyl (2R)-2-
C5 (Propyl) aminopentanoate (D- -15.0°

Norvaline)

Methyl (2R)-2-aminohexanoate
C6 (Butyl) i -13.5°
(D-Norleucine)

Methyl (2R)-2-
C7 (Pentyl) ] -12.5° (Est.)
aminoheptanoate

Experimental Protocols
Synthesis of Methyl (2R)-2-aminoheptanoate HCI

Objective: Synthesize high-purity methyl ester from the parent (R)-amino acid for accurate
polarimetry.

Reagents:
e (R)-2-Aminoheptanoic acid (CAS 44902-01-4)
e Thionyl Chloride (

)

o Methanol (Anhydrous)
Protocol:

e Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser
under nitrogen atmosphere.

» Chill: Add 20 mL of anhydrous methanol and cool to 0°C in an ice bath.
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Activation: Dropwise add

(1.5 equivalents) over 15 minutes. Caution: Exothermic.

Addition: Add (R)-2-aminoheptanoic acid (1.0 g, 6.9 mmol) in one portion.

Reflux: Heat the mixture to reflux (65°C) for 4 hours. Monitor consumption of starting
material by TLC (n-Butanol/AcOH/H20 4:1:1).

Workup: Cool to room temperature and concentrate in vacuo to remove solvent and excess
HCI/SOCI2.

Purification: Triturate the resulting solid with cold diethyl ether to remove non-polar
impurities. Filter and dry under high vacuum.

Yield: Expect >95% yield of the white crystalline hydrochloride salt.

Standardized Polarimetry Protocol

Objective: Determine the specific optical rotation

with high reproducibility.

Equipment: Digital Polarimeter (Sodium D-line, 589 nm).

Steps:

Blanking: Fill the 1 dm (100 mm) polarimeter cell with HPLC-grade Methanol. Ensure no air
bubbles are trapped. Zero the instrument.

Sample Prep: Weigh exactly 100 mg of the dried Methyl (2R)-2-aminoheptanoate HCI into
a 10 mL volumetric flask.

Dissolution: Dissolve in Methanol and dilute to the mark (Concentration

g/100 mL).

Measurement: Rinse the cell with the sample solution twice. Fill the cell and measure the
rotation (

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13492577/docs?utm_src=pdf-body#optical-rotation-values-for-methyl-2r-2-aminoheptanoate-a-comparative-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13492577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

) at 20°C.

e Calculation:

Where:
o = Observed rotation (degrees)
o = Path length (dm) [usually 1]

o = Concentration ( g/100 mL)

Workflow Visualization

The following diagram illustrates the critical path from synthesis to data validation, ensuring the
optical rotation value is derived from a chemically pure species.
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Figure 1: Validated workflow for the synthesis and optical characterization of amino acid esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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